Cas no 2098031-36-6 (3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride)

• Product Name: 3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride
• CAS No: 2098031-36-6
• MF: C₁₁H₁₇Cl₂N
• MW: 234.165381193161
• CID: 5725702
• PubChem ID: 122240109
• Update Time: 2025-10-12

3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2,2-dimethylpropan-1-amine;hydrochloride
• AKOS040813263
• 2098031-36-6
• 3-(4-chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride
• F2147-6209
• 3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride

• Inchi： 1S/C11H16ClN.ClH/c1-11(2,8-13)7-9-3-5-10(12)6-4-9;/h3-6H,7-8,13H2,1-2H3;1H
• InChI Key： GTYXQPGGXAYKCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C)(C)CN.Cl

Computed Properties

• Exact Mass: 233.0738049g/mol
• Monoisotopic Mass: 233.0738049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride

Introduction to 3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride (CAS No. 2098031-36-6)

3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2098031-36-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amine derivatives and has garnered attention due to its structural properties and potential biological activities. The presence of a chlorophenyl group and a tertiary amine moiety in its molecular framework suggests a high degree of versatility in terms of pharmacological interactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This property is particularly advantageous for researchers aiming to explore its pharmacokinetic behavior and potential therapeutic applications. The 3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride structure is reminiscent of several known pharmacophores that have demonstrated efficacy in treating a range of diseases, including neurological disorders and inflammatory conditions.

In recent years, there has been a surge in research focusing on developing novel compounds that can modulate neurotransmitter systems. The amine group in 3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride positions it as a candidate for interaction with receptors such as serotonin, dopamine, and norepinephrine. Preliminary studies have indicated that this compound may exhibit properties akin to those of atypical antipsychotics or anxiolytics, though further investigation is required to confirm these hypotheses.

The 4-Chlorophenyl substituent is a key feature that contributes to the compound's reactivity and potential biological activity. Chlorophenyl groups are frequently found in bioactive molecules due to their ability to engage in hydrogen bonding and π-stacking interactions with biological targets. This moiety has been implicated in the binding affinity and selectivity of various drugs, making it a valuable component in medicinal chemistry design.

Moreover, the 2,2-dimethylpropan-1-amine backbone provides steric bulk, which can influence the compound's pharmacokinetic profile by affecting its metabolic stability and membrane permeability. This structural feature is often employed to enhance binding affinity by optimizing the spatial orientation relative to the target receptor. The hydrochloride form further modulates these properties by increasing solubility and ensuring better bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies on 3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride have suggested potential interactions with enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of prostaglandins and leukotrienes, which are mediators of inflammation and pain.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarity to known bioactive molecules, it may serve as a scaffold for designing next-generation drugs targeting neurological disorders. For instance, its interaction with serotonin receptors could make it a candidate for treating depression or anxiety disorders. Additionally, its ability to modulate dopamine pathways might open avenues for addressing symptoms associated with Parkinson's disease or schizophrenia.

In vitro studies have begun to explore the cytotoxicity and anti-inflammatory properties of 3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride. Preliminary results indicate that it may exhibit dose-dependent effects on inflammatory cell lines, suggesting a potential role in managing chronic inflammatory conditions. However, it is crucial to conduct thorough toxicological assessments before considering its clinical use.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure forms if stereochemical selectivity is desired.

The development of novel pharmaceuticals relies heavily on understanding the relationship between chemical structure and biological activity—a principle known as structure-activity relationship (SAR). By systematically modifying the substituents on 3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride, researchers can fine-tune its pharmacological profile to enhance potency, selectivity, and safety. This iterative process often involves high-throughput screening (HTS) techniques coupled with machine learning algorithms to accelerate the discovery pipeline.

Regulatory considerations play a critical role in bringing such compounds from bench to market. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials are produced consistently and safely. Additionally, preclinical studies must be conducted to evaluate efficacy and toxicity before human trials can commence. These stringent requirements underscore the importance of rigorous scientific investigation alongside regulatory oversight.

The global pharmaceutical landscape continues to evolve rapidly, driven by increasing demand for innovative therapies and advancements in synthetic chemistry. Compounds like 3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride represent promising candidates that could address unmet medical needs across multiple therapeutic areas. As research progresses, collaborations between academia and industry will be essential in translating laboratory findings into viable clinical candidates.

In conclusion,3-(4-Chlorophenyl)-2,2-dimethylpropan-1-amine hydrochloride (CAS No. 2098031-36-6) is a structurally intriguing compound with potential applications in pharmaceuticals targeting neurological disorders and inflammatory conditions. Its unique combination of functional groups makes it an attractive candidate for further exploration through both experimental and computational approaches. As our understanding of molecular interactions deepens, this compound may emerge as a key player in future drug development efforts.